Cas no 1338718-38-9 (5-Chloro-1-cyclopropyl-4-nitro-1H-pyrazole)
1338718-38-9 structure
Product Name:5-Chloro-1-cyclopropyl-4-nitro-1H-pyrazole
CAS No:1338718-38-9
MF:C6H6ClN3O2
MW:187.583739757538
MDL:MFCD25542167
CID:2114956
PubChem ID:58464766
Update Time:2024-11-04
5-Chloro-1-cyclopropyl-4-nitro-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 5-chloro-1-cyclopropyl-4-nitro-1H-Pyrazole
- 1H-Pyrazole,5-chloro-1-cyclopropyl-4-nitro-
- RQWKGGSXBYDRQI-UHFFFAOYSA-N
- 1H-Pyrazole, 5-chloro-1-cyclopropyl-4-nitro-
- AKOS027251424
- 1338718-38-9
- SCHEMBL2517797
- 5-chloro-1-cyclopropyl-4-nitropyrazole
- MFCD25542167
- AS-41827
- CS-0197800
- DA-37627
- 5-Chloro-1-cyclopropyl-4-nitro-1H-pyrazole
-
- MDL： MFCD25542167
- Inchi： 1S/C6H6ClN3O2/c7-6-5(10(11)12)3-8-9(6)4-1-2-4/h3-4H,1-2H2
- InChI Key： RQWKGGSXBYDRQI-UHFFFAOYSA-N
- SMILES： ClC1=C(C=NN1C1CC1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 187.0148541g/mol
- Monoisotopic Mass: 187.0148541g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 204
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.6
- XLogP3: 1.5
5-Chloro-1-cyclopropyl-4-nitro-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM321628-1g |
5-Chloro-1-cyclopropyl-4-nitro-1H-pyrazole |
1338718-38-9 | 95%+ | 1g |
$640 | 2024-08-02 | |
| abcr | AB513810-250 mg |
5-Chloro-1-cyclopropyl-4-nitro-1H-pyrazole |
1338718-38-9 | 250MG |
€354.60 | 2023-04-18 | ||
| abcr | AB513810-1 g |
5-Chloro-1-cyclopropyl-4-nitro-1H-pyrazole |
1338718-38-9 | 1g |
€806.30 | 2023-04-18 | ||
| Chemenu | CM321628-1g |
5-Chloro-1-cyclopropyl-4-nitro-1H-pyrazole |
1338718-38-9 | 95% | 1g |
$519 | 2021-08-18 | |
| Alichem | A049004168-1g |
5-Chloro-1-cyclopropyl-4-nitro-1h-pyrazole |
1338718-38-9 | 95% | 1g |
614.25 USD | 2021-06-01 | |
| abcr | AB513810-250mg |
5-Chloro-1-cyclopropyl-4-nitro-1H-pyrazole; . |
1338718-38-9 | 250mg |
€359.50 | 2025-02-17 | ||
| abcr | AB513810-1g |
5-Chloro-1-cyclopropyl-4-nitro-1H-pyrazole; . |
1338718-38-9 | 1g |
€818.60 | 2025-02-17 | ||
| 1PlusChem | 1P00HTJD-100mg |
5-CHLORO-1-CYCLOPROPYL-4-NITRO-1H-PYRAZOLE |
1338718-38-9 | 98% | 100mg |
$65.00 | 2025-03-15 | |
| 1PlusChem | 1P00HTJD-250mg |
5-Chloro-1-cyclopropyl-4-nitro-1h-pyrazole |
1338718-38-9 | 95% | 250mg |
$247.00 | 2025-02-28 | |
| 1PlusChem | 1P00HTJD-1g |
5-Chloro-1-cyclopropyl-4-nitro-1h-pyrazole |
1338718-38-9 | 95% | 1g |
$580.00 | 2025-02-28 |
5-Chloro-1-cyclopropyl-4-nitro-1H-pyrazole Related Literature
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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